Cas no 2028205-29-8 (1-(3,3,3-trifluoropropyl)cyclopentane-1-carbaldehyde)

• Product Name: 1-(3,3,3-trifluoropropyl)cyclopentane-1-carbaldehyde
• CAS No: 2028205-29-8
• MF: C₉H₁₃F₃O
• MW: 194.194133520126
• CID: 6077044
• PubChem ID: 165590100
• Update Time: 2025-06-15

1-(3,3,3-trifluoropropyl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3,3,3-trifluoropropyl)cyclopentane-1-carbaldehyde
• 2028205-29-8
• EN300-1619472

• Inchi： 1S/C9H13F3O/c10-9(11,12)6-5-8(7-13)3-1-2-4-8/h7H,1-6H2
• InChI Key： XYYWXSWMNCTVRC-UHFFFAOYSA-N
• SMILES： FC(CCC1(C=O)CCCC1)(F)F

Computed Properties

• Exact Mass: 194.09184952g/mol
• Monoisotopic Mass: 194.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(3,3,3-trifluoropropyl)cyclopentane-1-carbaldehyde

Professional Introduction to 1-(3,3,3-trifluoropropyl)cyclopentane-1-carbaldehyde (CAS No. 2028205-29-8)

1-(3,3,3-trifluoropropyl)cyclopentane-1-carbaldehyde, with the CAS number 2028205-29-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopentane core substituted with a trifluoropropyl group, which imparts unique electronic and steric properties. The aldehyde functionality at the terminal position of the molecule makes it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The structural features of 1-(3,3,3-trifluoropropyl)cyclopentane-1-carbaldehyde make it an intriguing candidate for further exploration in drug discovery. The presence of the trifluoropropyl group enhances the lipophilicity of the molecule, which is often a critical factor in determining its bioavailability and pharmacokinetic properties. Additionally, the cyclopentane ring provides a rigid scaffold that can influence the binding affinity and selectivity of the compound towards biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved pharmacological properties. The fluorine atoms in the 3,3,3-trifluoropropyl group contribute to these advantages by increasing the compound's resistance to hydrolysis and oxidation. This makes 1-(3,3,3-trifluoropropyl)cyclopentane-1-carbaldehyde a promising candidate for further development as an active pharmaceutical ingredient (API) or as a key intermediate in synthetic pathways leading to more complex molecules.

One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors targeting various therapeutic areas. For instance, studies have shown that aldehydes derived from cyclopentane scaffolds can exhibit significant activity against enzymes involved in cancer metabolism. The trifluoropropyl substitution further modulates the electronic properties of the molecule, allowing for fine-tuning of its interactions with biological targets.

The aldehyde group in 1-(3,3,3-trifluoropropyl)cyclopentane-1-carbaldehyde serves as a reactive site for further functionalization through condensation reactions with nucleophiles such as amines and hydrazines. This reactivity has been exploited in the synthesis of Schiff bases and other heterocyclic compounds that exhibit diverse biological activities. These derivatives have shown promise in preclinical studies as potential treatments for neurological disorders, inflammation, and infectious diseases.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic properties of fluorinated compounds like 1-(3,3,3-trifluoropropyl)cyclopentane-1-carbaldehyde. Molecular modeling techniques have been used to identify optimal binding poses and to predict interactions with biological targets at an atomic level. These insights have guided the design of more potent and selective analogs with improved therapeutic profiles.

The synthesis of 1-(3,3,3-trifluoropropyl)cyclopentane-1-carbaldehyde) involves multi-step organic transformations that highlight its complexity and synthetic challenge. Key steps include the introduction of the trifluoropropyl group onto a cyclopentene precursor followed by formylation at the terminal carbon. Advanced synthetic methodologies such as transition-metal-catalyzed reactions have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

The compound's stability under various storage conditions is another critical factor that has been thoroughly investigated. Studies have demonstrated that 1-(3,3,3-trifluoropropyl)cyclopentane-1-carbaldehyde) maintains its integrity when stored under inert atmospheres at controlled temperatures. This stability is essential for ensuring consistent quality throughout its supply chain and for maintaining efficacy during clinical trials and commercialization.

In conclusion, 1-(3,3,3-trifluoropropyl)cyclopentane-1-carbaldehyde (CAS No. 2028205-29-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications in drug discovery are vast, ranging from cancer therapeutics to anti-inflammatory agents. The continued exploration of this compound and its derivatives will undoubtedly contribute to the development of novel treatments that address unmet medical needs.